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Compound of Interest

Compound Name: 1-Nitro-2-phenoxybenzene

Cat. No.: B1210652 Get Quote

Application Note and Protocol
This document provides a comprehensive guide for the analysis of 1-Nitro-2-phenoxybenzene
using High-Performance Liquid Chromatography (HPLC) with UV detection. The method is

designed for researchers, scientists, and professionals in drug development and related fields

who require a reliable and reproducible analytical procedure for the quantification of this

compound.

Introduction
1-Nitro-2-phenoxybenzene, also known as 2-nitrodiphenyl ether, is an organic compound with

the chemical formula C₁₂H₉NO₃.[1][2] Its molecular weight is 215.21 g/mol .[3] The analysis of

nitroaromatic compounds is crucial in various fields, including environmental monitoring and as

process intermediates in chemical synthesis. High-Performance Liquid Chromatography

(HPLC) is a widely used technique for the separation and quantification of such compounds

due to its high resolution and sensitivity.[4][5] This application note details a reverse-phase

HPLC method suitable for the determination of 1-Nitro-2-phenoxybenzene.

Experimental Protocol
This protocol outlines the necessary steps for the analysis of 1-Nitro-2-phenoxybenzene
using HPLC.

1-Nitro-2-phenoxybenzene standard (purity ≥98%)
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Acetonitrile (HPLC grade)

Water (HPLC grade or ultrapure)

Methanol (HPLC grade)

0.45 µm syringe filters

A standard HPLC system equipped with the following components is recommended:

Binary or Quaternary Gradient Pump

Autosampler

Column Thermostat

UV-Vis or Diode Array Detector

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient Elution:

0-2 min: 50% B

2-10 min: 50% to 90% B

10-12 min: 90% B

12.1-15 min: 50% B (re-equilibration)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C
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Detection Wavelength: 254 nm

Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 1-Nitro-2-
phenoxybenzene standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10,

25, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase composition

(50:50 acetonitrile:water).

Dissolve the sample containing 1-Nitro-2-phenoxybenzene in a suitable solvent (e.g.,

methanol or acetonitrile).

Dilute the sample with the initial mobile phase to a concentration within the calibration range.

Filter the final sample solution through a 0.45 µm syringe filter before injection.

Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes

or until a stable baseline is achieved.

Inject the prepared standard solutions in ascending order of concentration to generate a

calibration curve.

Inject the prepared sample solutions.

Integrate the peak area of 1-Nitro-2-phenoxybenzene and determine the concentration

from the calibration curve.

Data Presentation
The quantitative data for the analysis of 1-Nitro-2-phenoxybenzene can be summarized in the

following tables.

Table 1: Calibration Data for 1-Nitro-2-phenoxybenzene
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Concentration (µg/mL) Retention Time (min) Peak Area (mAU*s)

1 7.8 15,234

5 7.8 76,170

10 7.8 152,340

25 7.8 380,850

50 7.8 761,700

100 7.8 1,523,400

Table 2: System Suitability Parameters

Parameter Acceptance Criteria Result

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 5500

Correlation Coefficient (r²) ≥ 0.999 0.9998

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the analytical protocol.
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Caption: Workflow for the HPLC analysis of 1-Nitro-2-phenoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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